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Compound of Interest

Compound Name: H-Glu(OtBu)-OMe.HCI

Cat. No.: B555359

For Researchers, Scientists, and Drug Development Professionals

Abstract

L-Glutamic acid y-tert-butyl ester a-methyl ester hydrochloride, commonly abbreviated as H-
Glu(OtBu)-OMe.HCI, is a pivotal amino acid derivative extensively utilized in the field of
peptide chemistry and drug discovery. Its unique dual-protection strategy for the carboxylic acid
groups enables precise and controlled incorporation into peptide sequences during synthesis.
This technical guide provides an in-depth overview of the physical and chemical properties of
H-Glu(OtBu)-OMe.HCI, detailed experimental protocols for its characterization, and its primary
applications, particularly in solid-phase peptide synthesis (SPPS).

Chemical Identity and Structure

H-Glu(OtBu)-OMe.HClI is the hydrochloride salt of the L-glutamic acid derivative where the
side chain (y-carboxyl group) is protected as a tert-butyl ester and the a-carboxyl group is
protected as a methyl ester. This strategic protection is crucial for its application in peptide
synthesis, preventing unwanted side reactions.

Table 1: Compound Identification
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Identifier Value

(2S)-5-tert-butoxy-1-methoxy-1,5-dioxopentan-

IUPAC Name
2-aminium chloride
L-Glutamic acid y-tert-butyl ester a-methyl ester
Synonyms )
hydrochloride, H-Glu(OtBu)-OMe-HCI
CAS Number 6234-01-1[1][2][3][4]
Molecular Formula C10H20CINO4[1][2][5]
Molecular Weight 253.72 g/mol [1][2][3]
SMILES O=C(--INVALID-LINK--N)OC.CI[6]

Physical and Chemical Properties

The physical and chemical properties of H-Glu(OtBu)-OMe.HCI are summarized below. These
properties are critical for its handling, storage, and application in synthetic protocols.

Table 2: Physical Properties

Property Value Source(s)

White to off-white
Appearance _ _ [2][41(5]
solid/crystalline powder

Melting Point 126-130°C [1]
Optical Rotation +24.0 to +27.0° (c=1, MeOH) [1]
Purity Typically =295% - 98% [1][6]

Table 3: Solubility Data
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Solvent Solubility Notes Source(s)
Water Slightly soluble [5]

Methanol (MeOH) Easily soluble [5]

Chloroform Easily soluble [5]

Dimethyl Sulfoxide 125 mg/mL (492.67 Ultrasonic assistance

(DMSO) mM) may be needed

Stability and Storage

For long-term storage, H-Glu(OtBu)-OMe.HCI should be kept in a sealed container at 2-8°C,
away from moisture.[1][2] When in solution, for instance in DMSO, it is recommended to store
at -80°C for up to 6 months or at -20°C for up to 1 month.[2][7]

Role in Peptide Synthesis

H-Glu(OtBu)-OMe.HClI is a valuable building block in peptide synthesis, primarily due to the
orthogonal protection of its carboxyl groups. The tert-butyl (OtBu) ester protecting the side
chain is stable under many coupling conditions but can be removed with mild acids like
trifluoroacetic acid (TFA). This makes it compatible with both Boc and Fmoc solid-phase
peptide synthesis (SPPS) strategies.

The primary application involves the selective deprotection of the a-amino group (once the
parent molecule is N-terminally protected, e.g., with Fmoc or Boc), allowing it to be coupled
with the next amino acid in the sequence. The OtBu and OMe groups protect the carboxyl
functionalities, preventing them from participating in undesired side reactions.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.researchgate.net/figure/A-general-process-of-solid-phase-peptide-synthesis-SPPS-with-Fmoc-protected-amino-acids_fig2_358585746
https://www.researchgate.net/figure/A-general-process-of-solid-phase-peptide-synthesis-SPPS-with-Fmoc-protected-amino-acids_fig2_358585746
https://www.researchgate.net/figure/A-general-process-of-solid-phase-peptide-synthesis-SPPS-with-Fmoc-protected-amino-acids_fig2_358585746
https://pmc.ncbi.nlm.nih.gov/articles/PMC3564544/
https://www.benchchem.com/product/b555359?utm_src=pdf-body
https://www.peptide.com/resources/solid-phase-peptide-synthesis/overview-of-solid-phase-peptide-synthesis-spps/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3564544/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3564544/
https://www.benchchem.com/pdf/Technical_Guide_Solubility_and_Stability_Testing_of_Investigational_Compound_C13H11Cl3N4OS.pdf
https://www.benchchem.com/product/b555359?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Logical Relationship of Protecting Groups in H-Glu(OtBu)-OMe.HCI
Site for N-terminal a-Amino Group P . ___ ~~~~~ N
cou\\~ Peptide Bond Formation —//)

Protected b Methyl Ester (OMe)
Protection

o | Y-Carboxyl Group Protected by > tert-Butyl Ester (OtBu)
= (Side Chain) Protection

H-Glu(OtBu)-OMe.HCI a-Carboxyl Group

Click to download full resolution via product page

Protecting groups on H-Glu(OtBu)-OMe.HCI.
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General Solid-Phase Peptide Synthesis (SPPS) Cycle

Start: Resin with *Note: H-Glu(OtBu)-OMe.HCI would first be
C-terminal Amino Acid N-a-protected (e.g., with Fmoc) for this step.

1. N-a-Deprotection
(e.g., Piperidine for Fmoc)

- ~<

v 2. Washing N
N (eg.D™MFDCM) /!

3. Coupling
(Add H-Glu(OtBu)-OMe.HCI* + -1 cycles
Coupling Reagents)

/ 4. Washing \
\ (eg.DMF,DCM) )/

Repeat Cycle for
Next Amino Acid

Final Cleavage
& Side-Chain Deprotection
(e.g., TFA)
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Experimental Workflow for Compound Characterization

Start: Receive
H-Glu(OtBu)-OMe.HCI Sample

1. Visual Inspection
(Appearance, Color)

'

2. Physical Characterization

.

Melting Point
Determination

Solubility Test
(Shake-Flask)

Optical Rotation
(Polarimetry)

3. Spectroscopic Analysis
(NMR, IR, MS for structural confirmation)

4. Purity Analysis
(HPLC)

End: Complete
Characterization Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to H-Glu(OtBu)-OMe.HCI: Properties,
Protocols, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555359#physical-and-chemical-properties-of-h-glu-
otbu-ome-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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